Cas no 2287310-78-3 ([3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is a structurally unique compound featuring a bicyclo[1.1.1]pentane core, which imparts high rigidity and steric constraint, enhancing its potential as a building block in medicinal chemistry and materials science. The 2,6-difluorophenyl moiety contributes to electronic modulation and improved binding selectivity in target interactions. Its hydrazine functional group offers versatile reactivity for further derivatization, enabling applications in heterocycle synthesis and ligand design. The compound’s compact, three-dimensional architecture may improve pharmacokinetic properties, such as metabolic stability and solubility, making it valuable for drug discovery. Its precise steric and electronic characteristics make it a promising intermediate for developing novel bioactive molecules.
[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine structure
2287310-78-3 structure
Product Name:[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
CAS No:2287310-78-3
MF:C11H12F2N2
MW:210.223189353943
CID:6386445
PubChem ID:137943848
Update Time:2025-11-06

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

    • EN300-6760357
    • [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
    • [3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
    • 2287310-78-3
    • Inchi: 1S/C11H12F2N2/c12-7-2-1-3-8(13)9(7)10-4-11(5-10,6-10)15-14/h1-3,15H,4-6,14H2
    • InChI Key: IWDCHVHZFKAZCU-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C12CC(C1)(C2)NN)F

Computed Properties

  • Exact Mass: 210.09685472g/mol
  • Monoisotopic Mass: 210.09685472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38Ų

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6760357-0.05g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
0.05g
$1452.0 2025-03-13
Enamine
EN300-6760357-0.1g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
0.1g
$1521.0 2025-03-13
Enamine
EN300-6760357-0.25g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
0.25g
$1591.0 2025-03-13
Enamine
EN300-6760357-0.5g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
0.5g
$1660.0 2025-03-13
Enamine
EN300-6760357-1.0g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
1.0g
$1729.0 2025-03-13
Enamine
EN300-6760357-2.5g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
2.5g
$3389.0 2025-03-13
Enamine
EN300-6760357-5.0g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
5.0g
$5014.0 2025-03-13
Enamine
EN300-6760357-10.0g
[3-(2,6-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
2287310-78-3 95.0%
10.0g
$7435.0 2025-03-13

Additional information on [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Introduction to [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No: 2287310-78-3)

[3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number [2287310-78-3], belongs to a class of molecules characterized by its intricate bicyclic structure and hydrazine functional group. The presence of [2,6-difluorophenyl] moiety introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is particularly noteworthy due to its potential applications in drug design. The bicyclo[1.1.1]pentane core provides a rigid framework that can enhance the binding affinity and selectivity of potential drug candidates. Additionally, the hydrazine group is a well-known pharmacophore that has been extensively explored in the development of various bioactive molecules, including antitumor and anti-inflammatory agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. Studies have demonstrated that the [2,6-difluorophenyl] substituent can modulate the electronic distribution within the molecule, influencing its reactivity and interactions with biological targets. This has opened up new avenues for designing molecules with enhanced pharmacological profiles.

In the realm of medicinal chemistry, [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has been investigated for its potential role in addressing various diseases. The compound's ability to engage with multiple biological pathways makes it a promising candidate for multitarget drug discovery. For instance, preliminary studies suggest that this molecule may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation.

The synthesis of [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[1.1.1]pentane ring system requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the [2,6-difluorophenyl] group necessitates careful selection of protecting groups and reaction sequences to prevent unwanted side reactions.

One of the most exciting aspects of this compound is its potential in developing next-generation pharmaceuticals. The combination of its unique structural features and biological activity makes it an attractive candidate for further investigation. Researchers are exploring various derivatives of [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine to optimize its pharmacological properties and improve its efficacy in preclinical studies.

The use of high-throughput screening techniques has accelerated the discovery process for this compound and its analogs. By rapidly testing large libraries of molecules for biological activity, researchers can identify promising candidates for further development. This approach has been particularly effective in identifying novel drug candidates with improved pharmacokinetic profiles.

Furthermore, the environmental impact of synthesizing and using [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is an important consideration in modern drug development practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity.

The future prospects for [3-(2,6-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine are bright, with ongoing research aimed at uncovering its full potential as a therapeutic agent. As our understanding of its structure-activity relationships continues to evolve, new applications in medicine are likely to emerge.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.